Cas no 1632140-86-3 ((S)-4-Benzyl-2-(pyrazin-2-yl)-4,5-dihydrooxazole)

• Product Name: (S)-4-Benzyl-2-(pyrazin-2-yl)-4,5-dihydrooxazole
• CAS No: 1632140-86-3
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• CID: 5084121
• PubChem ID: 132555472
• Update Time: 2025-06-08

(S)-4-Benzyl-2-(pyrazin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyl-2-(pyrazin-2-yl)-4,5-dihydrooxazole
• J3.497.591D
• (S)-4-Benzyl-2-(pyrazine-2-yl)-2-oxazoline
• E75505
• BS-46670
• (4S)-4-benzyl-2-pyrazin-2-yl-4,5-dihydro-1,3-oxazole
• 1632140-86-3
• 2-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]pyrazine
• AKOS040768829
• (4S)-4-benzyl-2-pyrazin-2-yl-4,5-dihydrooxazole

• Inchi： 1S/C14H13N3O/c1-2-4-11(5-3-1)8-12-10-18-14(17-12)13-9-15-6-7-16-13/h1-7,9,12H,8,10H2/t12-/m0/s1
• InChI Key： MCOJZOIJIYNLAQ-LBPRGKRZSA-N
• SMILES： O1C(C2C=NC=CN=2)=N[C@H](C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 239.105862047g/mol
• Monoisotopic Mass: 239.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.4

Additional information on (S)-4-Benzyl-2-(pyrazin-2-yl)-4,5-dihydrooxazole

Recent Advances in the Study of (S)-4-Benzyl-2-(pyrazin-2-yl)-4,5-dihydrooxazole (CAS: 1632140-86-3)

The compound (S)-4-Benzyl-2-(pyrazin-2-yl)-4,5-dihydrooxazole (CAS: 1632140-86-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This oxazole derivative, characterized by its chiral center and pyrazine moiety, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its potential as a lead compound in various therapeutic areas.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the asymmetric synthesis of (S)-4-Benzyl-2-(pyrazin-2-yl)-4,5-dihydrooxazole and its enantiomeric purity, which is critical for its biological activity. The study employed chiral HPLC and X-ray crystallography to confirm the absolute configuration of the compound, ensuring its suitability for further pharmacological evaluations. The synthetic route was optimized to achieve high yield and enantiomeric excess, addressing previous challenges in its large-scale production.

Another significant development was reported in a 2024 ACS Chemical Biology paper, which investigated the compound's interaction with protein targets involved in inflammatory pathways. Using surface plasmon resonance (SPR) and molecular docking simulations, the researchers demonstrated that (S)-4-Benzyl-2-(pyrazin-2-yl)-4,5-dihydrooxazole selectively binds to the active site of a key kinase implicated in autoimmune diseases. This finding suggests its potential as an anti-inflammatory agent, with in vitro assays showing potent inhibition of cytokine release in human macrophages.

Further studies have explored the compound's pharmacokinetic properties. A 2023 European Journal of Pharmaceutical Sciences article highlighted its metabolic stability and oral bioavailability in rodent models. The study revealed that (S)-4-Benzyl-2-(pyrazin-2-yl)-4,5-dihydrooxazole exhibits favorable absorption and distribution profiles, with minimal hepatic clearance. These properties, combined with its low toxicity in acute toxicity studies, position it as a viable candidate for preclinical development.

In addition to its therapeutic potential, recent research has also investigated the compound's role as a chiral auxiliary in asymmetric synthesis. A 2024 Organic Letters publication described its use in the enantioselective synthesis of β-amino acids, showcasing its versatility beyond direct pharmacological applications. The study reported high diastereoselectivity and yield, underscoring the compound's utility in synthetic chemistry.

Despite these advancements, challenges remain in the clinical translation of (S)-4-Benzyl-2-(pyrazin-2-yl)-4,5-dihydrooxazole. Ongoing research aims to address its solubility limitations and optimize its formulation for intravenous administration. Collaborative efforts between academia and industry are expected to accelerate its development, with several patents filed in 2024 for novel derivatives and prodrugs designed to enhance its therapeutic efficacy.

In conclusion, (S)-4-Benzyl-2-(pyrazin-2-yl)-4,5-dihydrooxazole (CAS: 1632140-86-3) represents a multifaceted compound with significant promise in drug discovery and synthetic chemistry. Recent studies have elucidated its synthesis, biological activity, and pharmacokinetic properties, paving the way for its potential application in treating inflammatory diseases and as a chiral building block. Future research will likely focus on overcoming formulation challenges and expanding its therapeutic scope.